Cas no 1149765-08-1 (tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate)

• Product Name: tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate
• CAS No: 1149765-08-1
• MF: C₂₂H₂₄Cl₂N₂O₃
• MW: 435.343564033508
• CID: 4775058
• PubChem ID: 57827893
• Update Time: 2025-10-28

tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate
• tert-Butyl (S)-2-(2,6-Dichlorophenyl)-5-oxo-3-[(S)-1-phenylethyl]imidazolidine-1-carboxylate
• Amino Acid Chiral Template RA
• (2S)-1-[(S)-alpha-Methylbenzyl]-2alpha-(2,6-dichlorophenyl)-3-(tert-butoxycarbonyl)imidazolidine-4-one
• tert-butyl (2S)-2-(2,6-dichlorophenyl)-5-oxo-3-[(1S)-1-phenylethyl]imidazolidine-1-carboxylate
• B6109
• 1149765-08-1
• tert-Butyl(S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate
• MFCD30187601
• SCHEMBL12637377

• Inchi： 1S/C22H24Cl2N2O3/c1-14(15-9-6-5-7-10-15)25-13-18(27)26(21(28)29-22(2,3)4)20(25)19-16(23)11-8-12-17(19)24/h5-12,14,20H,13H2,1-4H3/t14-,20-/m0/s1
• InChI Key： SOLKOHWHUFSAHU-XOBRGWDASA-N
• SMILES： ClC1C=CC=C(C=1[C@@H]1N(C(=O)OC(C)(C)C)C(CN1[C@@H](C)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 434.1163980g/mol
• Monoisotopic Mass: 434.1163980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 521.6±50.0 °C at 760 mmHg
• Flash Point: 269.3±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C

Additional information on tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate

Introduction to Tert-Butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate (CAS No. 1149765-08-1)

Ter-butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate, identified by its CAS number 1149765-08-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazolidine class, a heterocyclic structure that is widely recognized for its versatile applications in drug development. The presence of multiple functional groups, including a tert-butyl group, a dichlorophenyl ring, and an (S)-1-phenylethyl moiety, contributes to its unique chemical properties and potential biological activities.

The tert-butyl group in the molecular structure enhances the stability of the compound, making it more suitable for various synthetic applications. This group also influences the compound's solubility and interaction with biological targets. The 2,6-dichlorophenyl moiety introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the (S)-1-phenylethyl group adds steric hindrance and chirality to the structure, which is crucial for achieving high selectivity in biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of this compound. Studies have shown that the imidazolidine core can serve as a scaffold for designing molecules with enhanced pharmacological profiles. The combination of electronic and steric effects from the various substituents allows for fine-tuning of biological activity, making this compound a promising candidate for further investigation.

In the realm of medicinal chemistry, imidazolidine derivatives have been extensively studied for their potential therapeutic applications. The structural motif is known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Tert-butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate suggests that it may interact with multiple targets within biological systems.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous metabolic pathways. By designing molecules that can selectively bind to specific enzymes, researchers can develop drugs that target particular diseases with high precision. The unique structural features of tert-butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate, particularly its chirality and electronic distribution, make it an excellent candidate for enzyme inhibition studies.

Moreover, the dichlorophenyl ring introduces additional electronic complexity, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. This feature is particularly important in drug design, as it can affect how the molecule is metabolized and distributed within the body. Understanding these properties is crucial for optimizing drug candidates for clinical use.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also enhance the enantioselectivity of key intermediates.

The growing interest in chiral drugs has led to increased research on enantiomerically pure compounds like Tert-butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making enantiopure compounds essential for developing effective therapeutics. The use of chiral auxiliaries and catalysts in synthetic routes has enabled researchers to obtain enantiomerically enriched or pure compounds with high precision.

In conclusion, Tert-butyl (S)-2-(2,6-dichlorophenyl)-5-oxo-3-((S)-1-phenylethyl)imidazolidine-1-carboxylate (CAS No. 1149765-08-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.